trisodium antimonate(3-)

• CAS No.: 15593-75-6
• Molecular Formula: Na.1/3O4Sb

Description

Trisodium antimonate(3−) (CAS 15593-75-6) is an inorganic compound composed of sodium cations and an antimonate anion with a formal charge of 3−. It is distinct from other sodium antimonates, such as sodium antimonate (NaSbO₃, CAS 15432-85-6), due to differences in stoichiometry and antimony coordination . This compound is commercially available in high purity (99.9%) and is used in industrial applications requiring flame retardancy, polymer stabilization, and specialized coatings .

Preparation Methods

Synthetic Routes and Reaction Conditions

Trisodium antimonate(3-) can be synthesized through several methods. One common method involves the reaction of antimony trioxide (Sb₂O₃) with sodium hydroxide (NaOH) in the presence of an oxidizing agent such as hydrogen peroxide (H₂O₂). The reaction is typically carried out at elevated temperatures to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In industrial settings, trisodium antimonate(3-) is often produced by reacting antimony trioxide with sodium hydroxide in large reactors. The reaction mixture is heated to high temperatures, and the resulting product is then filtered, washed, and dried to obtain the final compound. This method is efficient and allows for the production of large quantities of trisodium antimonate(3-) with high purity .

Chemical Reactions Analysis

Types of Reactions

Trisodium antimonate(3-) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of different reagents and reaction conditions.

Common Reagents and Conditions

Oxidation: Trisodium antimonate(3-) can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Substitution reactions often involve the replacement of sodium ions with other cations, such as potassium or ammonium ions, under specific conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce antimony pentoxide (Sb₂O₅), while reduction reactions can yield elemental antimony (Sb) or antimony trioxide (Sb₂O₃) .

Scientific Research Applications

Trisodium antimonate(3-) has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: Trisodium antimonate(3-) is used in biological studies to investigate the effects of antimony compounds on cellular processes.

Industry: Trisodium antimonate(3-) is used as a flame retardant, a clarifying agent in glass production, and a catalyst in polymerization reactions

Mechanism of Action

The mechanism of action of trisodium antimonate(3-) involves its interaction with various molecular targets and pathways. In biological systems, it can inhibit the activity of enzymes involved in cellular metabolism, leading to the disruption of essential biochemical processes. For example, it can inhibit DNA topoisomerase I, which is crucial for DNA replication and transcription .

Comparison with Similar Compounds

Sodium Antimonate (NaSbO₃)

• CAS No.: 15432-85-6
• Formula : NaSbO₃
• Oxidation State : Sb(V)
• Properties : White powder, pH 9–11 in aqueous solution, lower antimony content compared to Sb₂O₃ or Sb₂O₅, making it less effective as a flame retardant but preferred in polymers sensitive to acidity .
• Applications : Synergist in halogen-based flame retardants, glass manufacturing, and ceramic pigments .
• Safety : Requires precautions to avoid contact with food/water; classified under UN1549 .

Key Difference : Trisodium antimonate(3−) (CAS 15593-75-6) has a distinct stoichiometry (likely Na₃SbO₄) and higher sodium content, which may alter solubility and reactivity compared to NaSbO₃ .

Sodium Thioantimonate Nonahydrate (Schlippe’s Salt)

• CAS No.: 10101-91-4
• Formula : Na₃SbS₄·9H₂O
• Oxidation State : Sb(V)
• Properties : Contains sulfur ligands (tetrathioxoantimonate ion), LogP 0.64, soluble in water, forms orange-red crystals .

Key Difference : The substitution of oxygen with sulfur in the antimonate anion drastically changes its chemical behavior, reducing oxidative stability compared to trisodium antimonate(3−) .

Antimony Trioxide (Sb₂O₃)

• CAS No.: 1309-64-4
• Formula : Sb₂O₃
• Oxidation State : Sb(III)
• Properties : White powder, mp 656°C, insoluble in water, reacts with acids to form salts .
• Applications : Primary flame retardant in plastics, ceramics, and textiles; more effective than sodium antimonates but incompatible with acidic polymers .

Key Difference : Sb₂O₃ operates via a different mechanism (releases reactive radicals upon heating), whereas trisodium antimonate(3−) acts as a synergist without gas-phase activity .

Antimony Sodium Tartrate (Trivalent Sb)

• CAS No.: 34521-09-0
• Formula : C₈H₄Na₂O₁₂Sb₂
• Oxidation State : Sb(III)
• Properties : Water-soluble, historically used in medicine for parasitic infections .
• Safety : Higher toxicity compared to pentavalent antimony compounds; associated with severe side effects .

Key Difference : The trivalent oxidation state of Sb in this compound increases its biological activity and toxicity, unlike pentavalent trisodium antimonate(3−) .

Comparative Data Table

Compound	CAS No.	Formula	Sb Oxidation State	Key Properties	Applications
Trisodium Antimonate(3−)	15593-75-6	Na₃SbO₄ (likely)	Sb(V)	High purity (99.9%), alkaline pH	Polymers, coatings, flame retardants
Sodium Antimonate	15432-85-6	NaSbO₃	Sb(V)	pH 9–11, low Sb content	Glass, ceramics, flame retardants
Sodium Thioantimonate	10101-91-4	Na₃SbS₄·9H₂O	Sb(V)	Sulfur ligands, water-soluble	Dyeing, analytical chemistry
Antimony Trioxide	1309-64-4	Sb₂O₃	Sb(III)	High thermal stability	Plastics, textiles
Antimony Sodium Tartrate	34521-09-0	C₈H₄Na₂O₁₂Sb₂	Sb(III)	Water-soluble, toxic	Medicinal (historical)

Research Findings and Industrial Relevance

• Flame Retardancy : Trisodium antimonate(3−) and NaSbO₃ are less effective than Sb₂O₃ but preferred in polymers requiring neutral pH .
• Toxicity : Pentavalent antimony compounds (e.g., trisodium antimonate(3−)) exhibit lower acute toxicity compared to trivalent forms like antimony sodium tartrate .
• Regulatory Status : Trisodium antimonate(3−) is listed under South Korea’s K-REACH with a 3-year registration exemption, reflecting its moderate hazard profile .